Cas no 314745-49-8 (2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid)

• Product Name: 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid
• CAS No: 314745-49-8
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 6207377
• PubChem ID: 853137
• Update Time: 2025-06-08

2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid
• CBMicro_003200
• AKOS001615153
• CB05237
• SCHEMBL24471001
• 314745-49-8
• F0821-0012
• CCG-108460
• BIM-0003158.P001
• SR-01000456689-1
• 2-methyl-5-((4-methylbenzyl)oxy)benzofuran-3-carboxylic acid
• 2-methyl-5-[(4-methylphenyl)methoxy]-1-benzofuran-3-carboxylic acid
• Oprea1_498896
• SMSF0018722
• SR-01000456689

• Inchi： 1S/C18H16O4/c1-11-3-5-13(6-4-11)10-21-14-7-8-16-15(9-14)17(18(19)20)12(2)22-16/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key： FUCUVFVCFAXZTO-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C2C=C(C=CC1=2)OCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 296.10485899g/mol
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid

Introduction to 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid (CAS No. 314745-49-8)

2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid, identified by the CAS number 314745-49-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzofuran family, a class of heterocyclic molecules known for their diverse biological activities and structural versatility. The presence of multiple functional groups, including a methyl group, a methoxy group, and a carboxylic acid moiety, contributes to its unique chemical properties and potential applications in drug discovery and development.

The benzofuran core structure is a privileged scaffold in medicinal chemistry, frequently explored for its ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid enhances its pharmacological profile, making it a promising candidate for further investigation. Recent studies have highlighted the importance of benzofuran derivatives in the development of novel therapeutic agents, particularly those targeting neurological disorders, inflammatory diseases, and cancer.

In the realm of drug design, the methoxy group at the 5-position and the carboxylic acid at the 3-position play crucial roles in modulating the compound's solubility, bioavailability, and binding affinity. The 4-methylphenyl substituent further influences the electronic distribution of the molecule, potentially enhancing its interaction with biological targets. These structural features make 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid an intriguing subject for synthetic chemists and pharmacologists alike.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid may exhibit inhibitory effects on certain enzymes implicated in metabolic pathways relevant to chronic diseases. For instance, preliminary in silico analyses have indicated potential interactions with cytochrome P450 enzymes, which are crucial for drug metabolism.

The synthesis of 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as Friedel-Crafts alkylation, nucleophilic aromatic substitution, and oxidation reactions. Each step must be carefully optimized to ensure high yield and purity. Recent innovations in green chemistry have prompted researchers to explore more sustainable synthetic routes, including catalytic methods that minimize waste and energy consumption.

The pharmacological evaluation of 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid is currently underway in several academic and industrial laboratories. Initial in vitro studies have shown promising results regarding its anti-inflammatory properties. The compound's ability to modulate inflammatory pathways may make it a valuable candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its potential role in antioxidant mechanisms has been explored, suggesting applications in neuroprotective therapies.

One of the most exciting aspects of 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid is its versatility as a building block for more complex derivatives. By modifying its functional groups or introducing additional substituents, chemists can generate libraries of compounds with tailored biological activities. This approach aligns with the growing trend toward structure-based drug design, where computational tools are used to guide the synthesis of novel molecules.

The regulatory landscape for new pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical trials. As such, 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid will need to undergo comprehensive testing before it can be considered for therapeutic use. However, its promising preclinical data position it as a compound of significant interest for future research.

In conclusion,2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid (CAS No. 314745-49-8) represents a fascinating example of how structural complexity can lead to novel pharmacological properties. Its potential applications in medicine, coupled with ongoing advancements in synthetic and computational chemistry, make it a compound worth watching as research progresses.